4-(4-Methylphenyl)sulfonylbenzoic acid
Description
4-(4-Methylphenyl)sulfonylbenzoic acid is a useful research compound. Its molecular formula is C14H12O4S and its molecular weight is 276.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 400324. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Biocatalysis in Drug Metabolism
One application of 4-(4-Methylphenyl)sulfonylbenzoic acid derivatives is in the field of drug metabolism. For instance, the compound LY451395, a biaryl-bis-sulfonamide and potent potentiator of the α-amino-3-hydroxy-5-methylisoxazole-4-propionic acid (AMPA) receptors, has been studied for its metabolism. A microbial-based surrogate biocatalytic system was employed to produce significant quantities of mammalian metabolites of LY451395, which were then structurally characterized using nuclear magnetic resonance spectroscopy (Zmijewski et al., 2006).
Material Science: Sulfonated Polybenzimidazoles
In material science, sulfonated 4-phenyl phthalazinone-based polybenzimidazoles (SPPBIs) were synthesized for potential use in proton exchange membranes. These membranes exhibited excellent thermal stability, low water uptake, low swelling ratio, good mechanical properties, and excellent resistance to oxidation. They also demonstrated unexpected low methanol permeability and high conductivity, making them suitable for applications such as fuel cells (Liu et al., 2014).
Catalysis in Chemical Synthesis
4-Sulfophthalic acid was effectively used to catalyze the synthesis of various biologically relevant compounds, highlighting its role in facilitating chemical reactions. The process was noted for its simplicity, mild reaction conditions, eco-friendliness, and the avoidance of hazardous organic solvents (Banari et al., 2017).
Coordination Chemistry
Studies on coordination chemistry revealed the synthesis and characterization of compounds involving this compound derivatives. These studies explored their interaction with metal centers and their potential rearrangement, contributing to the understanding of their behavior in complex chemical systems (Bermejo et al., 2000).
Properties
IUPAC Name |
4-(4-methylphenyl)sulfonylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O4S/c1-10-2-6-12(7-3-10)19(17,18)13-8-4-11(5-9-13)14(15)16/h2-9H,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJMMZCCKPZRGOU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70322069 |
Source
|
| Record name | 4-(4-methylphenyl)sulfonylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70322069 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
7402-82-6 |
Source
|
| Record name | NSC400324 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=400324 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-(4-methylphenyl)sulfonylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70322069 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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